Cas no 1804838-61-6 (Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804838-61-6
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4837292
• Update Time: 2025-08-04

Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)5-3-15-7(18-9(11,12)13)6(14)4(5)2-10/h3H,2H2,1H3
• InChI Key： WHYVUHZFSMBKOH-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C(=O)OC)C=1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804838-61-6)

Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804838-61-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, iodo, and trifluoromethoxy moiety, which make it a valuable intermediate in the synthesis of complex molecules. Its structural complexity and reactivity have garnered attention in the scientific community, particularly in the development of novel bioactive compounds.

The growing interest in pyridine-based compounds stems from their versatility in drug discovery and material science. Researchers are increasingly exploring halogenated pyridines due to their potential in creating targeted therapies for various diseases. The presence of iodo and trifluoromethoxy groups in this compound enhances its utility in cross-coupling reactions, a hot topic in modern organic chemistry. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental step in the synthesis of many FDA-approved drugs.

In the context of green chemistry and sustainable synthesis, Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate offers opportunities for optimizing reaction pathways. The compound's reactivity can be harnessed to reduce waste and improve yields, aligning with the global push for environmentally friendly chemical processes. This aligns with recent trends in AI-driven drug discovery, where computational tools are used to predict the most efficient synthetic routes for complex molecules like this one.

Another area of interest is the compound's potential role in precision agriculture. Pyridine derivatives are often used in the development of advanced agrochemicals, and the unique properties of this molecule could contribute to the creation of more effective and sustainable crop protection agents. The trifluoromethoxy group, in particular, is known to enhance the biological activity of many agrochemicals, making this compound a subject of ongoing research.

From a commercial perspective, the demand for high-purity intermediates like Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate is on the rise. Pharmaceutical companies and contract research organizations (CROs) are actively seeking reliable suppliers of such compounds to accelerate their R&D efforts. The compound's CAS No. 1804838-61-6 serves as a critical identifier in global chemical databases, ensuring accurate procurement and regulatory compliance.

In summary, Methyl 4-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications in drug discovery, agrochemical development, and sustainable synthesis make it a compound of enduring relevance. As research continues to uncover new uses for this molecule, its importance in the scientific and industrial communities is likely to grow even further.